Cas no 139670-04-5 (5-Thiazolecarboxylic acid, 2-bromo-4-chloro-)

• Product Name: 5-Thiazolecarboxylic acid, 2-bromo-4-chloro-
• CAS No: 139670-04-5
• MF: C₄HBrClNO₂S
• MW: 242.478237867355
• MDL: MFCD28041028
• CID: 1289623
• PubChem ID: 15141965
• Update Time: 2024-11-04

5-Thiazolecarboxylic acid, 2-bromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-bromo-4-chloro-
• 2-Bromo-4-chlorothiazole-5-carboxylic acid
• 2-BROMO-4-CHLORO-1,3-THIAZOLE-5-CARBOXYLIC ACID
• Y10484
• 139670-04-5
• AKOS024260162
• CS-0173260
• AS-66241
• 2-Bromo-4-chlorothiazole-5-carboxylicacid
• MFCD28041028
• 5-Thiazolecarboxylic acid, 2-bromo-4-chloro-;2-Bromo-4-chlorothiazole-5-carboxylic acid
• A885963
• DB-203055

• MDL： MFCD28041028
• Inchi： 1S/C4HBrClNO2S/c5-4-7-2(6)1(10-4)3(8)9/h(H,8,9)
• InChI Key： CMYDZKFYXFXGBZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)O)S1)Cl

Computed Properties

• Exact Mass: 240.86003
• Monoisotopic Mass: 240.85999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives